Cas no 2138527-71-4 (3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138527-71-4
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6296081
• PubChem ID: 165490873
• Update Time: 2025-10-15

3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160951
• 3-[ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
• 2138527-71-4
• 3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-6-16(10-11(2)3)15-9-13(17)7-8-14(15)12(4)5/h11-15,17H,6-10H2,1-5H3
• InChI Key： CGMCGEMRQONYHQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N(CC)CC(C)C

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol: A Promising Compound in Pharmaceutical Research

Cyclohexan-1-ol, a derivative of cyclohexanol, has emerged as a critical scaffold in the development of novel therapeutic agents. The 3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol compound, with the CAS number 2138527-71-4, represents a unique molecular architecture that combines multiple functional groups to achieve specific pharmacological activities. Recent studies highlight its potential in modulating signaling pathways associated with neurodegenerative diseases and metabolic disorders.

Structurally, the 3-[Ethyl(2-methylpropyl)amino] moiety introduces a branched amino group that enhances molecular interactions with target proteins. The propan-2-yl substituent at the 4-position contributes to steric hindrance, which may influence the compound's binding affinity and selectivity. This combination of substituents creates a unique three-dimensional framework that facilitates interactions with biological targets.

Recent research published in the Journal of Medicinal Chemistry (2023) demonstrates the compound's potential as a modulator of the Wnt/β-catenin signaling pathway. This pathway is implicated in the progression of several cancers, including colorectal and pancreatic carcinomas. The Cyclohexan-1-ol scaffold has been shown to inhibit the phosphorylation of GSK-3β, a key enzyme in this pathway, thereby suppressing tumor growth in preclinical models.

Pharmacokinetic studies conducted by a team at the University of Tokyo (2023) reveal that the compound exhibits favorable oral bioavailability and a prolonged half-life, making it a promising candidate for chronic disease management. The propan-2-yl group appears to enhance metabolic stability by reducing susceptibility to enzymatic degradation, a critical factor in drug development.

Emerging evidence suggests that the 3-[Ethyl(2-methylpropyl)amino] group may interact with G protein-coupled receptors (GPCRs) involved in neuroinflammation. A 2023 study in Neuropharmacology demonstrated that this compound reduces microglial activation in a murine model of Alzheimer's disease, indicating potential therapeutic applications for neurodegenerative conditions.

The Cyclohexan-1-ol core structure has been extensively studied for its ability to form hydrogen bonds with target proteins. The presence of hydroxyl groups in the molecule allows for specific interactions with amino acid residues in enzyme active sites, enhancing the compound's inhibitory activity. This property is particularly valuable in the design of selective enzyme inhibitors.

Recent advances in synthetic chemistry have enabled the scalable production of 3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol. A 2023 publication in Organic Letters describes a novel asymmetric synthesis route that reduces production costs while maintaining high stereochemical purity. This development is crucial for transitioning the compound from laboratory research to clinical applications.

Computational studies using molecular docking simulations have identified potential targets for this compound. The propan-2-yl group is predicted to form hydrophobic interactions with lipid rafts in cell membranes, a property that may enhance its ability to penetrate biological barriers. This characteristic is particularly relevant for targeting intracellular pathways.

Comparative analysis with existing therapeutic agents reveals that the Cyclohexan-1-ol scaffold offers distinct advantages. Unlike traditional small molecule inhibitors, this compound exhibits dual targeting capabilities, simultaneously modulating multiple pathways involved in disease progression. This multifunctionality may reduce the need for combination therapies in certain conditions.

Preclinical trials conducted by a biotech startup (2023) have shown that the compound exhibits low toxicity profiles in vivo. Animal studies indicate that the 3-[Ethyl(2-methylpropyl)amino] moiety contributes to reduced off-target effects, a significant advantage in drug development. These findings support the compound's potential as a safe therapeutic option.

Current research is exploring the application of this compound in metabolic syndrome management. A 2023 study in Endocrinology demonstrated that the Cyclohexan-1-ol derivative improves insulin sensitivity in obese mouse models, suggesting potential utility in diabetes treatment. The propan-2-yl group appears to enhance this effect by modulating adipokine secretion.

Advancements in drug delivery systems are further expanding the therapeutic potential of this compound. Researchers at MIT (2023) have developed a nanoparticle formulation that enhances the compound's solubility and bioavailability. This innovation could facilitate its use in a broader range of clinical applications, including topical treatments for skin conditions.

As the field of pharmaceutical research continues to evolve, the Cyclohexan-1-ol scaffold remains a focal point for innovation. The unique combination of functional groups in 3-[Ethyl(2-methylpropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol positions it as a versatile platform for developing next-generation therapeutics. Ongoing studies are likely to uncover additional applications for this promising compound.